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Experimental Data from Research
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The table below summarizes key experimental data from recent studies on advanced Ni-Cr-based alloys.

Alloy System &
Composition

Fabrication Method

Key Experimental
Findings

Mechanical
Properties (Room
Temperature)

Citation

ODS Ni-20Cr-
1.2Y203

ODS Ni-20Cr-
1.2Y203

Novel powder process
(Mechanical
hydrogenation &
selective oxidation) +
Spark Plasma
Sintering (SPS)

Alloying-
Recomposition-
Oxidation-Sintering
(AROS) + SPS

Finer Y203 particles
and matrix grains than
conventional MA;
improved grain
boundary pinning.

Formation of many
coherent, faceted
Y203 particles within
the Ni matrix.

Higher strength and
improved high-
temperature
properties reported
(specific values not
listed in abstract).

Improved strength
due to refinement of
Y205 particles and Ni
grains.
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Alloy System &
Composition

Ni-16Cr
(Binary)

Ni-16Cr-8Fe
(Ternary)

Ni-16Cr-16Mo
(Ternary)

Precipitation-
strengthened
Ni-based alloy

Fabrication Method

First-Principles DFT
Calculation

First-Principles DFT
Calculation

First-Principles DFT
Calculation

Traditional
melting/forging +
Welding

Key Experimental
Findings

Calculated equilibrium
lattice constant:
3.5040 A; Formation
energy: -0.0060
eV/atom;
Mechanically stable
and ductile.

Calculated equilibrium
lattice constant:
3.5190 A; Formation
energy: -0.0115
eV/atom.

Calculated equilibrium
lattice constant:
3.5667 A; Formation
energy: -0.0125
eV/atom.

Yield Strength: ~817.5
MPa; UTS: ~1203.5
MPa; Fracture
Toughness: ~146.5
MPa-m?/2,

Detailed Experimental Protocols

Mechanical
Properties (Room
Temperature)

Elastic constants
calculated; ductile
behavior predicted.

Elastic constants
calculated; ductile
behavior predicted.

Elastic constants
calculated; ductile
behavior predicted.

High strength and
toughness achieved
for fusion reactor
application.

Citation

[3] [4]

[3] [4]

[3] [4]

[5]

For the Oxide Dispersion Strengthened (ODS) alloys, which are a key area of research, the manufacturing

processes are complex. Below is a workflow of a novel fabrication method used in one of the studies [1]:
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Start with NiaY Ingot

:

Crush and Sieve

Mechanical Hydrogenation

(High-energy ball milling under 3 atm H>)

Form Ni-YH2 Composite Powder

l

Selective Oxidation
(600°C for 3h in air)

Reduction in H2
(600°C for 1h)

Obtain Ni-Y203
Composite Powder

Y
Blend with Ni/Cr Powders

Mechanical Alloying
(25h in Argon)
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(80 MPa, 300°C/min, 1 min hold)

Final ODS Ni-Cr Alloy

Click to download full resolution via product page

*Key Steps in the Novel ODS Alloy Process [1]: This method embeds fine Y203 particles directly into the

metal powder before main alloying, preventing particle coarsening.

Other Cited Methodologies:

¢ First-Principles Calculations [3] [4]: Used Density Functional Theory (DFT) with the Quantum
ESPRESSO software. Calculations employed the Generalized Gradient Approximation (GGA), a
plane-wave cut-off energy of 40 Ry, and k-point sampling of 10x10x10 to predict structural and elastic
properties.

e Spark Plasma Sintering (SPS) [1] [2]: A common consolidation technique used in multiple studies.
Typical parameters involve a heating rate of 300°C/min, an applied pressure of 80 MPa, and short
holding times (1 minute) at temperatures between 850-1000°C.

e Conventional Mechanical Alloying (MA) [1]: Used for comparison. It involves high-energy ball
milling of a mixture of Ni, Cr, and Y203 powders in an inert atmosphere for extended periods (e.g., 25
hours).

Interpretation of Available Data

¢ Ni-Cr Alloys (BinarylTernary): These are well-established solid-solution strengthened alloys. The
first-principles data confirms their structural stability and inherent ductility [3] [4]. They can be further
strengthened via precipitation (as in the fusion reactor alloy [5]) or through oxide dispersion.

¢ The Role of Yttrium: In the context of Ni-Cr alloys, Yttrium is primarily used to form Y203
dispersoids that enhance high-temperature strength and creep resistance through oxide dispersion
strengthening (ODS) [1] [2]. Advanced synthesis routes aim to create finer, more thermally stable
oxide patrticles for superior performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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